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Introduction
2-[(3,4-Dichlorophenoxy)methyl]oxirane, a key heterocyclic compound, serves as a vital

intermediate in synthetic organic chemistry. Its structural features—a reactive oxirane ring

coupled with a dichlorophenyl moiety—make it a valuable building block for a range of complex

molecules.[1][2] This guide provides an in-depth analysis of its chemical properties, structure,

synthesis, and applications, with a particular focus on its utility in the field of drug development.

The inherent reactivity of the strained epoxide ring allows for stereospecific modifications, a

critical attribute for the synthesis of enantiomerically pure pharmaceuticals where

stereochemistry dictates efficacy and safety.[2]

Chemical Identity and Structure
Correctly identifying a chemical compound is the foundation of all scientific research. This

section details the nomenclature and structural representation of 2-[(3,4-
Dichlorophenoxy)methyl]oxirane.

Common Names and Synonyms:
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3-(3,4-Dichlorophenoxy)-1,2-propenoxide[3][4]

3-(3,4-Dichlorophenoxy)-1,2-epoxypropane[3][4]

Glycidyl 3,4-dichlorophenyl ether

Key Identifiers:

CAS Number: 21320-30-9[3][4][5][6]

Molecular Formula: C₉H₈Cl₂O₂[3][4][5][6]

Molecular Weight: 219.06 g/mol [3][4]

Chemical Structure
The molecule consists of a central oxirane (epoxide) ring, a three-membered ring containing

two carbon atoms and one oxygen atom. This ring is attached to a methyl group, which in turn

is linked via an ether bond to a 3,4-dichlorinated benzene ring.
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Reactants

Conditions

3,4-Dichlorophenol

Williamson Ether Synthesis

Nucleophile

Epichlorohydrin

Electrophile

Base (e.g., NaOH, K₂CO₃)

Phase Transfer Catalyst (optional)

Solvent (optional)

2-[(3,4-Dichlorophenoxy)methyl]oxiraneForms

Nu:⁻

R-O-CH₂-[C₁H(O)C₂H₂]

R-O-CH₂-CH(OH)-CH₂-Nu

Sₙ2 Attack

Ring-Opening

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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